4-(1H-pyrrol-1-yl)piperidine hydrochloride
Overview
Description
4-(1H-pyrrol-1-yl)piperidine is a chemical compound with the CAS Number: 169751-01-3 . It has a molecular weight of 150.22 . It is a powder in physical form and is usually stored at a temperature of 4 degrees Celsius .
Molecular Structure Analysis
The molecular structure of 4-(1H-pyrrol-1-yl)piperidine consists of a five-membered pyrrolidine ring, which is a nitrogen heterocycle . This structure allows for efficient exploration of the pharmacophore space due to sp3-hybridization .Physical And Chemical Properties Analysis
4-(1H-pyrrol-1-yl)piperidine is a powder in physical form . It has a molecular weight of 150.22 .Scientific Research Applications
Chemokine Receptor Antagonists
A study has designed and synthesized a novel class of potent C–C chemokine receptor type 3 (CCR3) receptor antagonists with structural modifications that include the 4-(1H-pyrrol-1-yl)piperidine hydrochloride structure. These antagonists are significant in the treatment of diseases like asthma and allergies where CCR3 plays a role .
ALK and ROS1 Dual Inhibitors
In cancer research, specifically targeting anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1), a series of 2-amino-4-(1-piperidine) pyridine derivatives were designed. These derivatives act as dual inhibitors and are particularly important for cases resistant to clinically available treatments like Crizotinib .
Synthesis of Heterocyclic Compounds
The compound is used in the synthesis of various heterocyclic compounds which have a wide range of applications in medicinal chemistry due to their diverse biological activities .
Pharmacological Evaluation
There has been pharmacological evaluation of novel derivatives that include 4-(1H-pyrrol-1-yl)piperidine hydrochloride, which are important for discovering new drugs and understanding their interactions at biological receptors .
Safety And Hazards
properties
IUPAC Name |
4-pyrrol-1-ylpiperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2.ClH/c1-2-8-11(7-1)9-3-5-10-6-4-9;/h1-2,7-10H,3-6H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MHNPNYOMZXQERX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1N2C=CC=C2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(1H-pyrrol-1-yl)piperidine hydrochloride | |
CAS RN |
1803570-07-1 |
Source
|
| Record name | 4-(1H-pyrrol-1-yl)piperidine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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